(2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride

• IUPAC Name: 2-fluoro-N,4-dimethylpentan-1-amine;hydrochloride
• InChI: InChI=1S/C7H16FN.ClH/c1-6(2)4-7(8)5-9-3;/h6-7,9H,4-5H2,1-3H3;1H
• InChI Key: OKCYPEFTOGKKMG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CNC)F.Cl
• Molecular Formula: C7H17ClFN
• Molecular Weight: 169.67 g/mol

Description

Chemical Reactions Analysis

Amines, including (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride, have a lone electron pair on their nitrogen atoms and can accept a proton from water to form substituted ammonium ions and hydroxide ions. For example, methylamine reacts with water to form the methylammonium ion and the OH− ion. The Kb value for methylamine is 4.6 × 10−4.

Physical And Chemical Properties Analysis

The physical and chemical properties of (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride include a molecular formula of C7H17ClFN and a molecular weight of 169.67 g/mol. Amines, including (2-Fluoro-4-methylpentyl)(methyl)amine hydrochloride, can act as weak organic bases. They can accept a proton from water to form substituted ammonium ions and hydroxide ions.

Scientific Research Applications

Enantioselective Syntheses

Researchers have explored the enantioselective syntheses of fluorinated compounds, which include derivatives related to (2-fluoro-4-methylpentyl)(methyl)amine hydrochloride. For instance, the synthesis of 2-amino-4-fluoropent-4-enoic acids, which are isosteres of asparagine, demonstrates the potential of fluorinated compounds in producing isomerically pure products. These syntheses are valuable in pharmaceutical and agrochemical research due to their high selectivity and efficiency (Laue, Mück‐Lichtenfeld, & Haufe, 1999).

Organic Fluorine Chemistry

Organic fluorine chemistry, which includes compounds like (2-fluoro-4-methylpentyl)(methyl)amine hydrochloride, is instrumental in producing various useful products. Research in this field has led to the development of β-fluoropyrrole derivatives, highlighting the versatility of fluorinated compounds in organic synthesis and pharmaceutical applications (Kim et al., 2007).

Extraction and Separation Techniques

Fluorinated compounds are used in extraction and separation techniques. For instance, 4-methylpentan-2-ol, a related compound, is utilized for the extraction of iron(III) from hydrochloric acid. Such techniques are crucial in analytical chemistry and environmental studies (Gawali & Shinde, 1974).

Synthesis of Perfluorochemicals

The synthesis of perfluorochemicals using fluorinated compounds demonstrates their utility in creating complex molecules. Techniques like liquid-phase photofluorination are employed to produce branched F-alkanes and F-ethers, which have applications in various industrial processes (Scherer, Yamanouchi, & Onox, 1990).

Chiral Resolution Reagents

Compounds like (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane, derived from fluorinated amines, serve as chiral resolution reagents. They are essential in the analysis of scalemic mixtures of amines, contributing significantly to the field of stereochemistry (Rodríguez-Escrich, Popa, Jimeno, Vidal‐Ferran, & Pericàs, 2005).

Novel Syntheses in Medicinal Chemistry

Fluorinated amines are pivotal in synthesizing novel compounds with potential therapeutic applications. For example, the synthesis of 3-fluoro-1-aminoadamantane and its derivatives showcases the significance of these compounds in developing new pharmaceuticals (Anderson, Burks, & Harruna, 1988).